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  4. (2R)-2,3,6,7-Tetrahydro-4,6α-dihydroxy-7β-(4-hydroxyphenyl)-2β-(1-methylethenyl)-5H-furo[3,2-g][1]be
(2R)-2,3,6,7-Tetrahydro-4,6α-dihydroxy-7β-(4-hydroxyphenyl)-2β-(1-methylethenyl)-5H-furo[3,2-g][1]be (2R)-2,3,6,7-Tetrahydro-4,6α-dihydroxy-7β-(4-hydroxyphenyl)-2β-(1-methylethenyl)-5H-furo[3,2-g][1]be
Brand Name: Vulcanchem
CAS No.: 105377-76-2
VCID: VC0034682
InChI: InChI=1S/C20H18O6/c1-9(2)13-7-12-14(25-13)8-15-16(17(12)22)18(23)19(24)20(26-15)10-3-5-11(21)6-4-10/h3-6,8,13,19-22,24H,1,7H2,2H3/t13-,19+,20-/m1/s1
SMILES: CC(=C)C1CC2=C(C3=C(C=C2O1)OC(C(C3=O)O)C4=CC=C(C=C4)O)O
Molecular Formula: C20H18O6
Molecular Weight: 354.4 g/mol

(2R)-2,3,6,7-Tetrahydro-4,6α-dihydroxy-7β-(4-hydroxyphenyl)-2β-(1-methylethenyl)-5H-furo[3,2-g][1]be

CAS No.: 105377-76-2

Main Products

VCID: VC0034682

Molecular Formula: C20H18O6

Molecular Weight: 354.4 g/mol

(2R)-2,3,6,7-Tetrahydro-4,6α-dihydroxy-7β-(4-hydroxyphenyl)-2β-(1-methylethenyl)-5H-furo[3,2-g][1]be - 105377-76-2

CAS No. 105377-76-2
Product Name (2R)-2,3,6,7-Tetrahydro-4,6α-dihydroxy-7β-(4-hydroxyphenyl)-2β-(1-methylethenyl)-5H-furo[3,2-g][1]be
Molecular Formula C20H18O6
Molecular Weight 354.4 g/mol
IUPAC Name (2R,6R,7R)-4,6-dihydroxy-7-(4-hydroxyphenyl)-2-prop-1-en-2-yl-2,3,6,7-tetrahydrofuro[3,2-g]chromen-5-one
Standard InChI InChI=1S/C20H18O6/c1-9(2)13-7-12-14(25-13)8-15-16(17(12)22)18(23)19(24)20(26-15)10-3-5-11(21)6-4-10/h3-6,8,13,19-22,24H,1,7H2,2H3/t13-,19+,20-/m1/s1
Standard InChIKey SSLFFCGTMHUDHS-CAYVGHNUSA-N
Isomeric SMILES CC(=C)[C@H]1CC2=C(C3=C(C=C2O1)O[C@@H]([C@H](C3=O)O)C4=CC=C(C=C4)O)O
SMILES CC(=C)C1CC2=C(C3=C(C=C2O1)OC(C(C3=O)O)C4=CC=C(C=C4)O)O
Canonical SMILES CC(=C)C1CC2=C(C3=C(C=C2O1)OC(C(C3=O)O)C4=CC=C(C=C4)O)O
PubChem Compound 184476
Last Modified Nov 11 2021
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